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CAS No.: 18708-87-7
Cat. No.: B103268
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Part 1: Executive Summary

cis-Chlorfenvinphos (Z-isomer) is the predominant and biologically active component of the
organophosphate insecticide chlorfenvinphos. Due to its lipophilic nature (LogP ~3.8 — 4.2), it
exhibits high solubility in non-polar and polar aprotic organic solvents but limited solubility in
water. This guide provides a validated framework for solvent selection, ensuring maximum
analyte recovery during extraction, stability during storage, and compatibility with downstream
chromatographic analysis (GC-MS/LC-MS).

Key Technical Takeaway: While "miscible" with most organic solvents, the choice of solvent
must be governed by volatility (for concentration steps), polarity (to minimize co-extraction of
matrix interferences), and chemical inertness (to prevent hydrolysis).

Part 2: Chemical Identity & Physicochemical Basis

Understanding the structural isomerism is critical for accurate quantification, as commercial
standards often exist as mixtures.

Isomerism & Nomenclature

Chlorfenvinphos exists as two geometric isomers. The cis (Z) isomer is typically the major
component (~8.6:1 ratio relative to trans) and is often the primary target for regulatory
monitoring.
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e Z-isomer (cis): The phosphate group and the chlorine atom on the vinyl group are on the
same side (Zusammen). This steric arrangement influences its dipole moment and solvation

shell interaction.

o E-isomer (trans): The phosphate and chlorine are on opposite sides (Entgegen).

Physicochemical Properties

Property Value Implication for Solubility

Moderate molecular weight
Molecular Formula C12H14CI304P (359.6 g/mol ) aids solvent
penetration.

Highly lipophilic; partitions

LogP (Octanol/Water) 3.81-4.22 ] ]
strongly into organic phases.
o Low; requires organic solvents
Water Solubility ~145 mg/L (20°C) )
for stock preparation.[1]
Low volatility from water;
Henry’'s Law Constant 4.8 x 1073 Pa-m3/mol amenable to solvent
evaporation.
pH adjustment does not
pKa N/A (Non-ionizable) significantly alter solubility but

affects stability (hydrolysis).

Part 3: Solubility Profile in Organic Solvents

The following data summarizes the solubility behavior of cis-chlorfenvinphos. Unlike solid
compounds with saturation limits, chlorfenvinphos is a liquid at ambient temperatures (MP: -19
to -23°C) and is miscible with most organic solvents.[2][3]

Solvent Compatibility Table
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Solvent Class

Specific Solvent

Application

Solubility Status s
Suitability

Aliphatic

Hydrocarbons

Hexane, Isooctane

Excellent for LLE
(Liquid-Liquid
o Extraction) from
Miscible
water; low co-
extraction of polar

matrix.

Chlorinated

Hydrocarbons

Dichloromethane
(DCM), Chloroform

High solvation power;
standard for

Miscible exhaustive extraction
but environmental

concerns exist.

Polar Aprotic

Acetone, Acetonitrile
(MeCN)

Ideal for stock
solutions and

Miscible QUEChERS
extraction; compatible
with LC-MS.

Alcohols

Methanol, Ethanol

Good for stock
solutions; potential for

Miscible transesterification if
stored long-term at
high pH.

Aromatic

Hydrocarbons

Toluene, Xylene

High boiling point;
o good for storage but
Miscible o
difficult to evaporate

for concentration.

Esters

Ethyl Acetate

Balanced polarity;
o excellent for extraction
Miscible i .
from biological

matrices.

Mechanistic Insight: Solvation Dynamics
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The solubility of cis-chlorfenvinphos is driven by Van der Waals forces and dipole-dipole
interactions.

e The Phosphate Ester Group: Provides a polar head that interacts well with polar aprotic
solvents (Acetone, MeCN).

» The Dichlorophenyl Ring: Provides lipophilicity, ensuring miscibility with non-polar solvents
(Hexane, Toluene).

» Solvent Selection Logic:
o For GC-MS: Use Hexane or Isooctane (clean background, easy evaporation).
o For LC-MS: Use Methanol or Acetonitrile (mobile phase compatibility).

Part 4: Experimental Protocols
Protocol: Preparation of Primary Stock Standard (1000

Hg/mL)

Objective: Create a stable, high-concentration stock for long-term storage.

Solvent Choice:Acetone or Acetonitrile. (Avoid methanol for >6 month storage to prevent
potential alcoholysis).

e Weighing: Accurately weigh 10.0 mg of cis-chlorfenvinphos analytical standard (correcting
for purity/isomer ratio) into a 10 mL volumetric flask.

o Dissolution: Add ~5 mL of solvent. Sonicate for 30 seconds to ensure complete mixing
(analyte is liquid, so dissolution is rapid).

e Dilution: Dilute to volume with solvent. Cap tightly.

Storage: Transfer to amber silanized glass vials. Store at -20°C. Stability: >1 year.

Protocol: Liquid-Liquid Extraction (LLE) from Aqueous
Samples
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Objective: Extract cis-chlorfenvinphos from water samples with >95% recovery.

o Sample Prep: Measure 100 mL of water sample. Adjust pH to 4.0 — 6.0 (prevents hydrolysis).
e Solvent Addition: Add 15 mL of Dichloromethane (DCM) or Hexane/Ethyl Acetate (1:1).

o Agitation: Shake vigorously for 2 minutes or use a mechanical tumbler.

e Phase Separation: Allow phases to separate (10 min). Collect the organic (bottom for DCM,
top for Hexane) layer.

» Repeat: Repeat extraction twice more with fresh solvent. Combine organic extracts.

e Drying: Pass combined extract through anhydrous Sodium Sulfate (Na2SOa4) to remove
residual water.

» Concentration: Evaporate solvent using a rotary evaporator (Water bath < 40°C) or Nitrogen
blow-down to near dryness. Reconstitute in instrument-compatible solvent (e.g., Isooctane
for GC).

Part 5: Visualization of Workflows
Diagram 1: Solubility-Driven Extraction Workflow

This diagram illustrates the decision logic for solvent selection based on the analytical goal.

Liquid-Liquid Extraction
(Solvent: DCM or Hexane)

Leous / Water | Partitioning (LogP > 3.8
e Clean-up / Drying Concentration
Start; cis-Chlorfenvinphos Sample Identify Matrix a250%) BT

aaaaaaaaa Solid-Liquid Extraction
(Solvent: Acetone or MeCN)

GC-MS Analysis
(Reconstitute in Isooctane)

Click to download full resolution via product page

Caption: Logical workflow for solvent selection during extraction and analysis of cis-
chlorfenvinphos.

Part 6: Stability, Safety & Degradation
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Hydrolytic Stability

cis-Chlorfenvinphos is an ester and is susceptible to hydrolysis.[4]
» Acidic/Neutral pH: Relatively stable.[2]

» Alkaline pH (>8): Rapid hydrolysis occurs, cleaving the ester bond to form 2,4-
dichlorophenacyl chloride and diethyl phosphate.

¢ Solvent Implication: Avoid storing standards in alkaline-washed glassware or solvents
containing traces of bases (e.g., old pyridine).

Safety & Handling

 Toxicity: Highly toxic (Cholinesterase inhibitor).[1] LD50 (Rat, oral) ~10 mg/kg.

o Permeation: Readily penetrates skin, especially when dissolved in solvents like DMSO or
Acetone.

o PPE: Double nitrile gloves are recommended when handling concentrated organic solutions.
Work strictly within a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Solubility Profiling & Solvent Selection
for cis-Chlorfenvinphos]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b103268#cis-chlorfenvinphos-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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